Cas no 2580184-90-1 (1-(benzyloxy)carbonyl-5-cyclohexylpiperidine-2-carboxylic acid)

• Product Name: 1-(benzyloxy)carbonyl-5-cyclohexylpiperidine-2-carboxylic acid
• CAS No: 2580184-90-1
• MF: C₂₀H₂₇NO₄
• MW: 345.432686090469
• CID: 5659451
• PubChem ID: 165896010
• Update Time: 2025-08-05

1-(benzyloxy)carbonyl-5-cyclohexylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(benzyloxy)carbonyl]-5-cyclohexylpiperidine-2-carboxylic acid
• 2580184-90-1
• EN300-27726968
• 1-(benzyloxy)carbonyl-5-cyclohexylpiperidine-2-carboxylic acid

• Inchi： 1S/C20H27NO4/c22-19(23)18-12-11-17(16-9-5-2-6-10-16)13-21(18)20(24)25-14-15-7-3-1-4-8-15/h1,3-4,7-8,16-18H,2,5-6,9-14H2,(H,22,23)
• InChI Key： XQLIFPKARHAMSR-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1C(C(=O)O)CCC(C1)C1CCCCC1)=O

Computed Properties

• Exact Mass: 345.19400834g/mol
• Monoisotopic Mass: 345.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-(benzyloxy)carbonyl-5-cyclohexylpiperidine-2-carboxylic acid

1-(Benzyloxy)Carbonyl-5-CyclohexylPiperidine-2-Carboxylic Acid: A Comprehensive Overview

The compound 1-(benzyloxy)carbonyl-5-cyclohexylpiperidine-2-carboxylic acid, identified by the CAS number 2580184-90-1, is a complex organic molecule with significant potential in various fields, particularly in pharmaceutical research and development. This compound is characterized by its unique structure, which combines a piperidine ring, a cyclohexyl group, and a benzyloxycarbonyl (Cbz) protecting group. The presence of these functional groups makes it a versatile molecule with applications in drug design and synthesis.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry due to their ability to modulate various biological targets, including enzymes, receptors, and ion channels. The 5-cyclohexylpiperidine moiety in this compound contributes to its structural rigidity and lipophilicity, which are crucial properties for drug candidates. Additionally, the benzyloxycarbonyl group serves as a protecting group for the carboxylic acid functionality, facilitating its use in peptide synthesis and other organic transformations.

The synthesis of 1-(benzyloxy)carbonyl-5-cyclohexylpiperidine-2-carboxylic acid involves multi-step organic reactions, including nucleophilic substitutions, eliminations, and oxidations. Researchers have optimized these processes to achieve high yields and purity levels, ensuring the compound's suitability for advanced biological assays. For instance, recent advancements in catalytic asymmetric synthesis have enabled the enantioselective preparation of this compound, which is critical for studying its stereochemical effects on biological activity.

In terms of pharmacological properties, this compound has shown promising results in preliminary bioassays targeting various disease states. For example, studies have demonstrated its potential as an inhibitor of certain proteases involved in inflammatory diseases. Furthermore, its ability to penetrate cellular membranes makes it a candidate for drug delivery systems aimed at treating intracellular pathogens.

The integration of computational chemistry tools has significantly enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed favorable interactions between the compound and key residues in target proteins, providing insights into its mechanism of action. These findings have guided further experimental work to validate its therapeutic potential.

Looking ahead, the development of analogs with improved pharmacokinetic profiles is a priority for researchers working with this compound. By modifying the substituents on the piperidine ring or altering the protecting group strategy, scientists aim to enhance bioavailability while maintaining or improving potency against target molecules.

In conclusion, 1-(benzyloxy)carbonyl-5-cyclohexylpiperidine-2-carboxylic acid represents a valuable asset in contemporary medicinal chemistry research. Its unique structure, combined with cutting-edge synthetic methodologies and computational tools, positions it as a promising candidate for future therapeutic interventions. Continued exploration into its properties and applications will undoubtedly yield new insights into its role in drug discovery and development.